1-(5-(Trifluoromethyl)pyridin-2-yl)piperazine hydrochloride
Overview
Description
1-(5-(Trifluoromethyl)pyridin-2-yl)piperazine hydrochloride is an organic compound that belongs to a class of selective α2-adrenoceptor antagonists . It is a laboratory chemical and is not advised for food, drug, pesticide, or biocidal product use .
Synthesis Analysis
The synthesis of this compound involves a reaction with hydrogen chloride in 1,4-dioxane at 20°C for 3 hours . The residue from the reaction is adjusted to pH 8-9 with a 15% Na2CO3 solution, extracted twice with ethyl acetate, and the organic layers are combined, washed with water and saturated NaCl aqueous solution, and dried with anhydrous Na2SO4 .Molecular Structure Analysis
The molecular weight of this compound is 304.14 . The InChI code is 1S/C10H12F3N3.2ClH/c11-10(12,13)8-1-2-9(15-7-8)16-5-3-14-4-6-16;;/h1-2,7,14H,3-6H2;2*1H .Chemical Reactions Analysis
The key step in the synthesis of this compound includes an aza-Michael addition between a diamine and an in situ generated sulfonium salt .Physical And Chemical Properties Analysis
This compound is a light yellow solid . It is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) .Scientific Research Applications
Chemical Intermediates
This compound is used as an advanced chemical intermediate . Chemical intermediates are substances produced during the conversion of some reactant to a product. Most generally, this term is applied to substances produced during the synthesis of the desired end product which can further react to form the desired product .
Medical Research
The compound has potential application value in the field of medicine . It is studied for the development of anti-tumor, anti-inflammatory, and antiviral drugs . In addition, it may also have anxiolytic and antidepressant potential .
Synthesis of Novel Compounds
“1-(5-(Trifluoromethyl)pyridin-2-yl)piperazine hydrochloride” can be synthesized by a variety of methods . A common method is to react 1,2-cyclohexanedione and 3-amino-5-trifluoromethylpyridine to obtain an intermediate, and then proceed to the construction of the piperazine ring by further reaction .
Inhibition of Bacterial Growth
A related compound, “4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-(4-methoxypyridin-2-yl)piperazine-1-carbothioamide (ML267)”, is a potent inhibitor of bacterial phosphopantetheinyl transferase that attenuates secondary metabolism and thwarts bacterial growth .
Supramolecular Chemistry
Bis(pyridin-2-yl)amine (dpa) and its derivatives, which include “this compound”, are flexible bidentate N, N -ligands that are widely applied in supramolecular chemistry .
Catalysis
These compounds are also used in catalysis . Catalysis is the process of increasing the rate of a chemical reaction by adding a substance known as a catalyst, which is not consumed in the catalyzed reaction and can continue to act repeatedly .
Ion Sensing
Lastly, these compounds have applications in ion sensing . Ion sensors are devices that convert the activity of a specific ion dissolved in a solution into an electrical potential, which can be measured by a voltmeter or pH meter .
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit bacterial phosphopantetheinyl transferases (pptases), which are essential to bacterial cell viability and virulence .
Mode of Action
It can be inferred from related compounds that it may inhibit the activity of its target enzymes, thereby affecting the post-translational modifications essential to bacterial cell viability and virulence .
Biochemical Pathways
Inhibition of pptases can affect a variety of biochemical pathways, as these enzymes are involved in a wide range of cellular processes .
Pharmacokinetics
The compound’s in vitro absorption, distribution, metabolism, and excretion, as well as its in vivo pharmacokinetic profiles, have been highlighted for related compounds .
Result of Action
Related compounds have been found to attenuate the production of pptase-dependent metabolites and thwart bacterial growth .
Action Environment
It is known that environmental factors can significantly impact the action of similar compounds .
Safety and Hazards
properties
IUPAC Name |
1-[5-(trifluoromethyl)pyridin-2-yl]piperazine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F3N3.ClH/c11-10(12,13)8-1-2-9(15-7-8)16-5-3-14-4-6-16;/h1-2,7,14H,3-6H2;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKXKUXFZXBMZKK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC=C(C=C2)C(F)(F)F.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClF3N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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